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Compound of Interest

Compound Name: Azimsulfuron

Cat. No.: B1666442

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and physical
properties of Azimsulfuron, a sulfonylurea herbicide. The information is presented to be a
valuable resource for researchers, scientists, and professionals involved in drug development
and related fields.

Chemical Structure

Azimsulfuron is a complex organic molecule belonging to the sulfonylurea class of herbicides.
Its chemical formula is C13H16N100s5S. The systematic IUPAC name for Azimsulfuron is 1-
(4,6-dimethoxypyrimidin-2-yl)-3-[1-methyl-4-(2-methyl-1H-tetrazol-5-yl)-1H-pyrazol-5-
yl]sulfonylurea.[1]

Below is a two-dimensional representation of the chemical structure of Azimsulfuron,
generated using the DOT language.
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Figure 1: Chemical Structure of Azimsulfuron.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Azimsulfuron is presented in the
table below for easy reference and comparison.
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Property Value
Molecular Formula C13H16N100sS
Molecular Weight 424.40 g/mol

Physical State

White powdery solid[2]

Melting Point

170 °C[1][3]

Water Solubility

atpH5 72.3 mg/L (20 °C)[4]
atpH7 1050 mg/L (20 °C)
atpH9 6540 mg/L (20 °C)

Solubility in Organic Solvents (at 25 °C)

Methylene chloride 65,900 ppm
Acetone 26,400 ppm
Acetonitrile 13,900 ppm
Ethyl acetate 13,000 ppm
Methanol 2,100 ppm

Vapor Pressure

3.0 x 101 mm Hg (25 °C)

pKa

3.6

CAS Number

120162-55-2

Experimental Protocols

While specific experimental reports detailing the determination of Azimsulfuron's physical

properties are not readily available in the public domain, the methodologies would have

followed standardized guidelines, such as those established by the Organisation for Economic

Co-operation and Development (OECD).
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Determination of Melting Point (Based on OECD
Guideline 102)

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase at atmospheric pressure. For a crystalline solid like Azimsulfuron, this is typically a
sharp transition. The reported melting point of 170 °C would have been determined using one
of the following standard methods:

o Capillary Method: A small, powdered sample of Azimsulfuron is packed into a thin-walled
capillary tube. The tube is then placed in a heated block or liquid bath apparatus. The
temperature is gradually increased, and the range from the initial melting (first appearance of
liquid) to the final melting (complete liquefaction) is recorded. A slow heating rate (e.g., 1-2
°C/min) is crucial for an accurate determination.

« Differential Scanning Calorimetry (DSC): This thermal analysis technique measures the
difference in the amount of heat required to increase the temperature of a sample and a
reference. As the sample melts, it absorbs heat, resulting in an endothermic peak on the
DSC thermogram. The onset temperature of this peak is taken as the melting point.

A generalized workflow for determining the melting point using the capillary method is
illustrated below.
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Sample Preparation:
Powder Azimsulfuron sample

A 4

Load powdered sample into
a capillary tube to a height of 2-3 mm

Y

Place capillary tube in
melting point apparatus

Y

Heat the apparatus rapidly to ~150°C,
then reduce heating rate to 1-2°C/min

Y

Observe sample through magnifying lens

Y

Record temperature at which
the first drop of liquid appears

A 4

Record temperature at which
the last solid particle melts
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Determine Water Solubility
of Azimsulfuron

Perform preliminary test to estimate solubility

Is estimated solubility > 0.01 g/L?

Use Shake-Flask Method Use Column Elution Method

Analyze concentration in aqueous phase (e.g., by HPLC)

Report solubility at specified
temperature and pH
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Branched-Chain Amino Acid Biosynthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Azimsulfuron: A Technical Guide to its Chemical
Structure and Physical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666442#chemical-structure-and-physical-
properties-of-azimsulfuron]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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